Pregnan-20-one, 3-(acetyloxy)-14-hydroxy-, (3beta,5beta,14beta)-
Pregnan-20-one, 3-(acetyloxy)-14-hydroxy-, (3beta,5beta,14beta)-
Brand Name:
Vulcanchem
CAS No.:
10005-75-1
VCID:
VC0167433
InChI:
InChI=1S/C23H36O4/c1-14(24)18-9-12-23(26)20-6-5-16-13-17(27-15(2)25)7-10-21(16,3)19(20)8-11-22(18,23)4/h16-20,26H,5-13H2,1-4H3/t16-,17+,18-,19+,20-,21+,22-,23+/m1/s1
SMILES:
CC(=O)C1CCC2(C1(CCC3C2CCC4C3(CCC(C4)OC(=O)C)C)C)O
Molecular Formula:
C23H36O4
Molecular Weight:
376.5 g/mol
Pregnan-20-one, 3-(acetyloxy)-14-hydroxy-, (3beta,5beta,14beta)-
CAS No.: 10005-75-1
Main Products
VCID: VC0167433
Molecular Formula: C23H36O4
Molecular Weight: 376.5 g/mol
| CAS No. | 10005-75-1 |
|---|---|
| Product Name | Pregnan-20-one, 3-(acetyloxy)-14-hydroxy-, (3beta,5beta,14beta)- |
| Molecular Formula | C23H36O4 |
| Molecular Weight | 376.5 g/mol |
| IUPAC Name | [(3S,5R,8R,9S,10S,13R,14S,17S)-17-acetyl-14-hydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-yl] acetate |
| Standard InChI | InChI=1S/C23H36O4/c1-14(24)18-9-12-23(26)20-6-5-16-13-17(27-15(2)25)7-10-21(16,3)19(20)8-11-22(18,23)4/h16-20,26H,5-13H2,1-4H3/t16-,17+,18-,19+,20-,21+,22-,23+/m1/s1 |
| Standard InChIKey | XMMWYJKJRBYBKW-UUSJCSPQSA-N |
| Isomeric SMILES | CC(=O)[C@H]1CC[C@]2([C@@]1(CC[C@H]3[C@H]2CC[C@H]4[C@@]3(CC[C@@H](C4)OC(=O)C)C)C)O |
| SMILES | CC(=O)C1CCC2(C1(CCC3C2CCC4C3(CCC(C4)OC(=O)C)C)C)O |
| Canonical SMILES | CC(=O)C1CCC2(C1(CCC3C2CCC4C3(CCC(C4)OC(=O)C)C)C)O |
| Synonyms | 3β-(Acetyloxy)-14β-hydroxy-5β-pregnan-20-one |
| PubChem Compound | 14541356 |
| Last Modified | Nov 11 2021 |
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